Cas no 2166759-00-6 (4-formyl-1H-indazole-6-carboxylic acid)

• Product Name: 4-formyl-1H-indazole-6-carboxylic acid
• CAS No: 2166759-00-6
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 5872685
• PubChem ID: 156155263
• Update Time: 2025-05-19

4-formyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1H-indazole-6-carboxylic acid
• EN300-1578636
• SCHEMBL23092917
• 2166759-00-6

• Inchi： 1S/C9H6N2O3/c12-4-6-1-5(9(13)14)2-8-7(6)3-10-11-8/h1-4H,(H,10,11)(H,13,14)
• InChI Key： JGZBKLXXMPUXQK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=O)C2C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Additional information on 4-formyl-1H-indazole-6-carboxylic acid

Comprehensive Overview of 4-Formyl-1H-Indazole-6-Carboxylic Acid (CAS No. 2166759-00-6)

4-Formyl-1H-indazole-6-carboxylic acid (CAS No. 2166759-00-6) is a high-value heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the formyl and carboxylic acid functional groups, make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and anticancer agents. The compound's indazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and metabolic stability.

Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for specialized intermediates like 4-formyl-1H-indazole-6-carboxylic acid. Researchers frequently search for "indazole derivatives in cancer therapy" or "formyl-indazole synthesis methods," reflecting its relevance in targeted therapy development. The compound's CAS number 2166759-00-6 serves as a critical identifier in patent literature and material databases, ensuring precise tracking in regulatory documentation.

The synthetic applications of 4-formyl-1H-indazole-6-carboxylic acid extend to click chemistry and bioconjugation techniques, where its reactive groups enable efficient modifications. This aligns with the growing interest in "PROTAC technology" and "degrader molecules" – hot topics in 2023's pharmaceutical landscape. Its carboxylic acid moiety allows for easy derivatization into amides or esters, while the formyl group participates in condensation reactions, making it invaluable for combinatorial chemistry libraries.

Quality control of CAS 2166759-00-6 involves rigorous HPLC and NMR characterization, as purity is crucial for biological evaluations. Analytical data shows the compound typically exhibits >98% purity, with the 1H-indazole proton appearing as a distinctive singlet in NMR spectra. These specifications address common search queries like "indazole carboxylic acid characterization" and "formyl-indazole HPLC methods" frequently encountered in research forums.

From a regulatory perspective, 4-formyl-1H-indazole-6-carboxylic acid is classified as a standard research chemical without special handling requirements. However, its applications in ADC (antibody-drug conjugate) development and small-molecule prodrugs have sparked discussions about intellectual property strategies, as seen in recent patent filings (2020-2023). This connects to trending searches about "indazole-based patent landscapes" in the pharmaceutical industry.

The compound's stability profile allows for storage at 2-8°C under inert atmosphere, though the formyl group may require protection during prolonged storage. Technical inquiries often focus on "indazole-6-carboxylic acid solubility" (soluble in DMSO and DMF) or "formyl group stability," reflecting practical concerns in laboratory handling. These properties are critical for researchers designing structure-activity relationship (SAR) studies or fragment-based drug discovery campaigns.

Emerging applications of 4-formyl-1H-indazole-6-carboxylic acid include its use as a precursor for fluorescent probes and metal-organic frameworks (MOFs), tapping into the nanotechnology boom. This multidisciplinary relevance explains the surge in searches combining "indazole" with "materials science" or "bioimaging." The compound's dual functionality positions it uniquely for multicomponent reactions, a technique gaining traction in green chemistry initiatives.

In conclusion, CAS 2166759-00-6 represents a strategically important compound bridging medicinal chemistry and materials science. Its structural motifs address current research priorities in targeted drug delivery and molecular engineering, while its synthetic flexibility supports innovation across multiple disciplines. As pharmaceutical development increasingly emphasizes fragment-based design and covalent inhibitors, the demand for precisely functionalized indazole derivatives like this compound will continue to grow.